Cas no 1257665-16-9 (1-(N-Boc-Piperidin-4-ylmethoxy)-3,5-dibromobenzene)

• Product Name: 1-(N-Boc-Piperidin-4-ylmethoxy)-3,5-dibromobenzene
• CAS No: 1257665-16-9
• MF: C₁₇H₂₃Br₂NO₃
• MW: 449.177423715591
• MDL: MFCD18087722
• CID: 1039046
• PubChem ID: 53217066
• Update Time: 2025-10-29

1-(N-Boc-Piperidin-4-ylmethoxy)-3,5-dibromobenzene Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((3,5-dibromophenoxy)methyl)piperidine-1-carboxylate
• tert-Butyl 4-((3,5-dibromophenoxy)-methyl)piperidine-1-carboxylate
• 1-(N-Boc-Piperidin-4-ylmethoxy)-3,5-dibromobenzene
• AKOS015837038
• tert-butyl 4-[(3,5-dibromophenoxy)methyl]piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[(3,5-dibromophenoxy)methyl]-, 1,1-dimethylethyl ester
• 1257665-16-9
• BS-19951
• CS-0212690
• TERT-BUTYL 4-(3,5-DIBROMOPHENOXYMETHYL)PIPERIDINE-1-CARBOXYLATE
• MFCD18087722
• DB-363002
• tert-Butyl4-((3,5-dibromophenoxy)methyl)piperidine-1-carboxylate
• DTXSID50682173

• MDL： MFCD18087722
• Inchi： 1S/C17H23Br2NO3/c1-17(2,3)23-16(21)20-6-4-12(5-7-20)11-22-15-9-13(18)8-14(19)10-15/h8-10,12H,4-7,11H2,1-3H3
• InChI Key： KFYHCQLOMWOCOI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)OCC1CCN(C(=O)OC(C)(C)C)CC1)Br

Computed Properties

• Exact Mass: 447.00400
• Monoisotopic Mass: 447.00447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77000
• LogP: 5.17540

1-(N-Boc-Piperidin-4-ylmethoxy)-3,5-dibromobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(N-Boc-Piperidin-4-ylmethoxy)-3,5-dibromobenzene

Professional Introduction to 1-(N-Boc-Piperidin-4-ylmethoxy)-3,5-dibromobenzene (CAS No. 1257665-16-9)

1-(N-Boc-Piperidin-4-ylmethoxy)-3,5-dibromobenzene is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1257665-16-9, represents a unique structural motif that combines brominated aromatic rings with a piperidine moiety modified by a Boc (tert-butoxycarbonyl) group. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The presence of bromine atoms at the 3 and 5 positions of the benzene ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic substitution reactions. This property is particularly valuable in synthetic chemistry, where such compounds can serve as key intermediates in the construction of more complex molecular architectures. The N-Boc-piperidine group not only provides a protected amine functionality but also introduces a rigid bicyclic structure that can influence the conformational flexibility and binding properties of the resulting drug candidates.

In recent years, there has been a surge in interest regarding piperidine derivatives in medicinal chemistry due to their demonstrated biological activity across various therapeutic areas. Piperidine scaffolds are frequently found in approved drugs, owing to their ability to modulate biological targets effectively. The modification of piperidine with protective groups like Boc allows for selective functionalization at other positions, enabling chemists to fine-tune the pharmacophoric properties of the molecule.

The compound 1-(N-Boc-Piperidin-4-ylmethoxy)-3,5-dibromobenzene is particularly intriguing because it integrates multiple pharmacologically relevant features into a single molecular framework. The methoxy group attached to the piperidine ring can serve as a hydrogen bond acceptor, which is crucial for optimizing binding interactions with biological targets. Meanwhile, the brominated benzene ring provides multiple sites for further derivatization, allowing for the creation of diverse analogues with tailored biological activities.

Recent studies have highlighted the potential of brominated aromatic compounds as scaffolds for developing novel therapeutic agents. These compounds have shown promise in various preclinical models, particularly in oncology and anti-inflammatory applications. The electron-withdrawing nature of bromine atoms can enhance the lipophilicity and metabolic stability of drug candidates, making them more suitable for oral administration.

The Boc protection on the piperidine nitrogen is another critical feature that contributes to the compound's synthetic utility. This protection prevents unwanted side reactions during multi-step synthesis and allows for controlled deprotection under specific conditions. Such modular design enables chemists to build complex molecules in a stepwise manner, ensuring high yields and purity throughout the synthetic process.

From a computational chemistry perspective, 1-(N-Boc-Piperidin-4-ylmethoxy)-3,5-dibromobenzene represents an excellent candidate for molecular modeling studies. Its rigid structure and multiple functional groups make it amenable to simulations that can predict its binding mode to biological targets. Such simulations are increasingly used in drug discovery pipelines to accelerate the identification of lead compounds and guide optimization efforts.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in materials science, particularly in the development of advanced polymers and liquid crystals. The bromine atoms can serve as anchors for further functionalization, allowing for the creation of tailored materials with specific properties.

In conclusion, 1-(N-Boc-Piperidin-4-ylmethoxy)-3,5-dibromobenzene (CAS No. 1257665-16-9) is a versatile and promising compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features, combined with its synthetic utility, make it an attractive scaffold for further exploration. As research continues to uncover new biological activities and synthetic methodologies, this compound is likely to play an increasingly important role in drug discovery and development efforts worldwide.